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An In-depth Technical Guide to the Physicochemical Properties of 2,5-Difluorophenyl
Isothiocyanate

Abstract

This technical guide provides a comprehensive overview of the boiling point and density of 2,5-
Difluorophenyl isothiocyanate (CAS No. 206559-57-1), a key fluorinated building block in
modern organic synthesis.[1][2] Beyond presenting the fundamental physicochemical data, this
document delves into the practical implications of these properties for researchers, scientists,
and drug development professionals. It offers detailed, field-proven experimental protocols for
the accurate determination of boiling point and density, explains the causality behind
methodological choices, and outlines critical safety and handling procedures. The guide aims to
bridge the gap between raw data and practical application, ensuring both scientific integrity and
operational safety in the laboratory.

Introduction: The Significance of 2,5-Difluorophenyl
Isothiocyanate

2,5-Difluorophenyl isothiocyanate is a specialized organic compound characterized by a
difluorinated phenyl ring attached to a highly reactive isothiocyanate (-N=C=S) functional
group. The presence of fluorine atoms significantly modulates the molecule's electronic
properties, lipophilicity, and metabolic stability, making it a valuable reagent in medicinal
chemistry and materials science.[3] It is frequently employed to introduce fluorinated phenyl
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moieties into larger molecules, a common strategy for enhancing the biological activity and
pharmacokinetic profiles of drug candidates.[3] Furthermore, the isothiocyanate group serves
as an efficient electrophile for coupling with primary and secondary amines to form thioureas,
which are versatile intermediates in the synthesis of complex heterocyclic compounds.[3]

An accurate understanding of its fundamental physical properties, such as boiling point and
density, is paramount for its effective use. These parameters govern purification strategies
(e.g., distillation), reaction setup and stoichiometry, and safety protocols related to its volatility
and handling.

Core Physicochemical Properties

The essential physicochemical data for 2,5-Difluorophenyl isothiocyanate are summarized
below. These values serve as a critical baseline for any experimental work involving this

compound.
Property Value Source(s)
CAS Number 206559-57-1 [4][5]
Molecular Formula C7H3F2NS [41[5]
Molecular Weight 171.17 g/mol [4]
Boiling Point (bp) 205 °C (at atmospheric AY][6]

pressure)

Density 1.338 g/mL (at 25 °C) [4][5][6]
Refractive Index (n20/D) 1.602 [41[6]
Flash Point 92 °C (197.6 °F) - closed cup [41[5]
Sensitivity Moisture Sensitive [5][6]

The Role of Boiling Point and Density in Practical
Applications
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» Boiling Point: The boiling point is the temperature at which a liquid's vapor pressure equals
the external pressure, causing it to transition into a gaseous state.[7][8] For 2,5-
Difluorophenyl isothiocyanate, its relatively high boiling point of 205 °C indicates low
volatility at room temperature, which simplifies handling compared to more volatile reagents.
However, this property is crucial for:

o Purification: Vacuum distillation is the preferred method for purifying high-boiling-point
liquids like this one, as it allows boiling at a lower temperature, preventing thermal

decomposition.

o Reaction Conditions: Knowledge of the boiling point is essential for selecting appropriate
solvents and setting reaction temperatures, especially in reflux setups, to avoid loss of the
reagent.

o Density: As an intensive property, density (mass per unit volume) is fundamental for accurate
laboratory work.[9] Its primary utility is in:

o Stoichiometric Calculations: It allows for the precise conversion between the mass and
volume of the liquid. This is often more convenient and faster than weighing out the liquid
for each reaction, especially when dealing with small quantities or setting up multiple
reactions.

o Solvent Selection: Density differences are exploited in liquid-liquid extractions during
workup procedures to ensure proper layer separation.

Experimental Protocols for Property Determination

The following sections provide step-by-step methodologies for the experimental verification of
boiling point and density. These protocols are designed to be self-validating and emphasize

accuracy and safety.

Determination of Boiling Point via the Capillary Method

This micro-method is ideal for determining the boiling point of small quantities of liquid. The
principle relies on identifying the temperature at which the vapor pressure of the liquid inside a
capillary tube equals the atmospheric pressure.[10]
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Apparatus and Materials:

Thiele tube or similar oil bath apparatus
High-boiling-point mineral oil or paraffin
Thermometer (-10 to 250 °C range)
Small test tube (fusion tube)

Melting point capillary tube

Bunsen burner or hot plate

Stand and clamps

Sample of 2,5-Difluorophenyl isothiocyanate

Step-by-Step Methodology:

Capillary Preparation: Take a melting point capillary tube and seal one end by heating it in
the flame of a Bunsen burner until the glass melts and closes the opening.[7][11]

Sample Preparation: Add approximately 1-2 mL of 2,5-Difluorophenyl isothiocyanate into
the small test tube.

Assembly: Place the sealed capillary tube into the test tube with the open end submerged in
the liquid and the sealed end protruding above the surface.[8][10]

Apparatus Setup: Attach the test tube to the thermometer using a rubber band or thread. The
bottom of the test tube should be level with the thermometer bulb.

Heating: Immerse the assembly into the Thiele tube's oil bath, ensuring the oil level is above
the liquid in the test tube but below the top of the test tube.[10]

Observation: Begin to gently heat the side arm of the Thiele tube.[10] As the temperature
rises, a stream of bubbles will start to emerge from the open end of the submerged capillary
tube.
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» Boiling Point Identification: Continue heating until a rapid and continuous stream of bubbles
is observed. At this point, turn off the heat. The liquid will begin to cool.

e Recording: The boiling point is the temperature at which the bubbling stops and the liquid
just begins to enter the capillary tube.[10] Record this temperature. For accuracy, allow the
apparatus to cool and repeat the measurement.

Causality Behind the Method: The initial stream of bubbles consists of the air trapped in the
capillary. As the liquid is heated to its boiling point, its vapor pressure increases and forces the
air out, followed by the substance's vapor. When the heat is removed, the vapor pressure
drops. The exact moment the external atmospheric pressure overcomes the internal vapor
pressure, the liquid is pushed back into the capillary. This equilibrium point is, by definition, the
boiling point.[7]

Caption: Workflow for Boiling Point Determination.

Determination of Density

Density is calculated by accurately measuring the mass of a known volume of the liquid.[12] A
volumetric flask or pycnometer provides the necessary precision for the volume measurement.

Apparatus and Materials:

Analytical balance (readable to at least 0.001 g)

Volumetric flask (e.g., 10 mL or 25 mL) with stopper

Pasteur pipette

Thermometer

Sample of 2,5-Difluorophenyl isothiocyanate

Step-by-Step Methodology:

o Mass of Empty Flask: Ensure the volumetric flask is clean and completely dry. Measure and
record its mass on the analytical balance.[9]
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Sample Addition: Carefully fill the volumetric flask with 2,5-Difluorophenyl isothiocyanate
until the liquid is close to the calibration mark.

Precise Volume Adjustment: Use a Pasteur pipette to add the final amount of liquid drop-by-
drop until the bottom of the meniscus is exactly on the calibration mark.[13]

Mass of Filled Flask: Stopper the flask and measure its total mass on the analytical balance.

Temperature Recording: Measure and record the temperature of the sample, as density is
temperature-dependent.

Calculation:

o Calculate the mass of the liquid by subtracting the mass of the empty flask from the mass
of the filled flask.[14]

o Calculate the density using the formula: Density = Mass / Volume. The volume is the
calibrated volume of the flask.

Validation: For robust results, repeat the procedure at least twice and average the calculated
densities.[13]

Trustworthiness of the Protocol: Using a Class A volumetric flask ensures the volume is known
with high accuracy. An analytical balance provides precise mass measurement. Repeating the
measurement and checking for consistency validates the result against potential errors such as
improper filling or measurement reading.

Caption: Workflow for Density Determination.

Safety and Handling Considerations

Isothiocyanates as a class of compounds require careful handling due to their reactivity and
potential toxicity.[15][16][17]

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),
safety goggles or a face shield, and a lab coat.[15]
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» Ventilation: All handling of 2,5-Difluorophenyl isothiocyanate should be performed in a
well-ventilated chemical fume hood to avoid inhalation of vapors.[15][16]

» Moisture Sensitivity: The compound is moisture-sensitive.[5][6] Store it in a tightly sealed
container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry place. Moisture
can lead to degradation of the material.

o Spills: In case of a spill, absorb the material with an inert absorbent like vermiculite or sand.
[17] Collect the waste in a sealed container for proper hazardous waste disposal. Do not
flush down the drain.[16]

o Incompatibilities: Keep away from strong oxidizing agents, strong acids, strong bases, and
water.

Conclusion

2,5-Difluorophenyl isothiocyanate is a valuable synthetic tool whose effective and safe use is
underpinned by a solid understanding of its core physical properties. Its boiling point of 205 °C
and density of 1.338 g/mL at 25 °C are not merely data points but critical parameters that
inform purification, reaction design, and handling protocols. By employing the robust
experimental methodologies detailed in this guide, researchers can confidently verify these
properties, ensuring accuracy, reproducibility, and safety in their scientific endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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